2-(2-chlorophenyl)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone

• Molecular Formula: C19H16ClFN2O
• Molecular Weight: 342.8 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-1-(8-fluoro-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)ethanone
• InChI: InChI=1S/C19H16ClFN2O/c20-16-4-2-1-3-12(16)9-19(24)23-8-7-18-15(11-23)14-10-13(21)5-6-17(14)22-18/h1-6,10,22H,7-9,11H2
• InChI Key: AKVXCZKNPQZZFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=C2C=C(C=C3)F)C(=O)CC4=CC=CC=C4Cl

Description

This compound is a pyrido[4,3-b]indole derivative featuring a 2-chlorophenyl group attached via an ethanone linker and an 8-fluoro substitution on the tetrahydroindole core. Its molecular weight is 324.81 g/mol, as confirmed by SMILES notation and vendor data (Vitas M Chemical Limited) .

Biological Activity

The compound 2-(2-chlorophenyl)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone is a complex organic molecule that has garnered interest in medicinal chemistry due to its unique structural features. It incorporates a chlorophenyl group and a tetrahydro-pyridoindole moiety, which suggest potential for significant biological activity. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C19H16ClFN2O
• Molecular Weight : 342.8 g/mol
• Structural Characteristics :
  • Contains a fluorine atom and a tetrahydropyridoindole core.

These structural elements are associated with various biological activities, particularly in the modulation of ion channels and neurological pathways.

Ion Channel Modulation

Research indicates that compounds similar to 2-(2-chlorophenyl)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone may act as modulators of ion channels. Ion channels play critical roles in cellular signaling and are implicated in various diseases. For instance:

• Compounds with tetrahydropyridoindole scaffolds have shown promise in treating conditions like cystic fibrosis through ion channel regulation.

Neuropharmacological Effects

The compound's structure suggests potential neuropharmacological applications. Research has highlighted:

• Cognitive Enhancement : Some derivatives have been studied for their ability to enhance cognitive function and memory retention by modulating neurotransmitter systems.
• Antidepressant Activity : The compound may exhibit antidepressant-like effects through serotonin receptor modulation .

Study on Anticancer Activity

A study investigated the anticancer properties of similar tetrahydropyridoindole derivatives. The findings indicated:

• Inhibition of Tumor Growth : Compounds demonstrated significant inhibition of tumor growth in xenograft models.
• Mechanism of Action : The proposed mechanism involved the induction of apoptosis in cancer cells via activation of intrinsic pathways .

Neuroprotective Effects

Another research effort focused on the neuroprotective effects of related compounds:

• Reduction of Neuroinflammation : The compound reduced markers of neuroinflammation in animal models of neurodegenerative diseases.
• Neuronal Survival : Increased neuronal survival rates were observed under oxidative stress conditions .

Comparative Analysis

Compound Name	Biological Activity	Mechanism
2-(2-chlorophenyl)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone	Ion channel modulation	Enhances ion transport
Similar Tetrahydropyridoindoles	Anticancer properties	Induces apoptosis
Related Compounds	Neuroprotective effects	Reduces neuroinflammation

Scientific Research Applications

2-(2-chlorophenyl)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone is a complex organic molecule featuring a chlorophenyl group and a tetrahydropyridoindole moiety. The presence of the fluorine atom and the tetrahydro-pyrido[4,3-b]indole core suggests potential biological activity, particularly in pharmacological contexts.

Synthesis
The synthesis of 2-(2-chlorophenyl)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone typically involves several key steps, often performed in organic solvents like dichloromethane or ethanol under controlled temperatures.

Applications
The primary applications of 2-(2-chlorophenyl)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone are in medicinal chemistry and pharmacology. Its unique structure suggests potential uses in developing drugs targeting various biological pathways, particularly those related to neurological disorders and ion channel regulation. Compounds with similar tetrahydro-pyridoindole scaffolds have been identified as potential therapeutic agents against conditions such as cystic fibrosis and other diseases where ion channel modulation is beneficial.

Compound Name	Structural Features	Unique Aspects
Ethyl 8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate	Contains a pyridoindole core but lacks the chlorophenyl group	Simpler structure
8-Fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole	Similar core without additional substituents	More basic structure
N-[3-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-oxopropyl]-3,4,5-trimethoxybenzamide	More complex with additional functional groups	Enhanced biological activity potential

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and synthetic differences between the target compound and related pyrido[4,3-b]indole derivatives:

Compound Name	Pyridoindole Substituents	Attached Group	Molecular Weight (g/mol)	Synthesis Yield	Key Features	Reference
Target Compound : 2-(2-Chlorophenyl)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone	8-Fluoro	2-Chlorophenyl (ethanone linker)	324.81	N/A	Unique ethanone linker; 8-fluoro substitution
1-(8-Chloro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone	8-Chloro	Acetyl (methanone linker)	248.71	N/A	Chlorine at position 8; shorter methanone linker
(8-Fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)(5-(trifluoromethyl)-1H-pyrazol-3-yl)methanone (19)	8-Fluoro	5-Trifluoromethylpyrazole	377.20	N/A	Trifluoromethylpyrazole group; higher lipophilicity
(8-Methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-(6-(dimethylamino)-1H-indol-2-yl)methanone (10)	8-Methoxy	6-Dimethylaminoindole	389.43	50%	Methoxy and dimethylamino groups enhance electron-donating properties
(6-Fluoro-3,9-dimethyl-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-(5-(trifluoromethyl)-1H-pyrazol-3-yl)methanone (40)	6-Fluoro, 3,9-dimethyl	5-Trifluoromethylpyrazole	393.35	19%	Chiral separation (97% enantiomeric excess); methyl groups improve stability

Structural and Functional Insights

• Substituent Effects: Halogenation: The 8-fluoro substitution in the target compound may enhance metabolic stability compared to 8-chloro analogs, as fluorine is less prone to oxidative metabolism . Linker Type: The ethanone linker in the target compound introduces a methylene spacer, increasing flexibility compared to methanone-linked analogs (e.g., Compound 19), which have rigid carbonyl attachments . Heterocyclic Attachments: Trifluoromethylpyrazole groups (e.g., Compound 19) improve lipophilicity and binding affinity to hydrophobic pockets, whereas dimethylaminoindole groups (Compound 10) may enhance solubility .

• Conformational Dynamics :
  Several analogs (e.g., Compounds 27–30, 11–13) exist as Ca/Cb conformational isomers with ratios ranging from 56/44 to 67/33, as determined by NMR . These ratios suggest dynamic equilibria that could influence biological activity. The target compound’s conformational preferences remain uncharacterized but may follow similar trends.

• Stereochemical Considerations :
  Chiral separation of Compound 40 achieved 97% enantiomeric excess, highlighting the importance of stereochemistry in activity . The target compound’s lack of chiral centers simplifies synthesis but may limit selectivity compared to enantiopure analogs.

Metabolic and Stability Profiles

• Metabolization Pathways: A related compound, G015, undergoes O-demethylation in microsomes to yield a hydroxyethanone metabolite (G022) . The target compound’s 8-fluoro substitution may resist such metabolism, improving half-life.
• This may enhance target engagement but reduce bioavailability .

Q & A

Q. What protocols validate crystallographic data against spectroscopic results?

• Methodological Answer : Overlay X-ray-derived bond lengths/angles with DFT-optimized geometries (Mercury® software). Cross-validate NMR coupling constants (e.g., ³JHH) with Karplus equation predictions to confirm stereochemistry .